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Compound of Interest

Compound Name: KIO-301

Cat. No.: B10860252 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This document provides essential, immediate

safety and logistical information for the proper disposal of KIO-301, a photoswitchable HCN

channel blocker. Adherence to these procedures is critical to protect laboratory personnel and

the environment.

KIO-301 presents specific hazards that necessitate careful handling and disposal. It is

classified as harmful if swallowed and is very toxic to aquatic life with long-lasting effects[1].

Therefore, preventing its release into the environment is a primary concern.

Hazard and Safety Information
A summary of the key safety information for KIO-301 is provided in the table below. This data is

extracted from the Safety Data Sheet (SDS) and is crucial for understanding the risks

associated with this compound.
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Hazard
Classification

GHS Pictogram Hazard Statement
Precautionary
Statement

Acute toxicity, Oral

(Category 4)
alt text

H302: Harmful if

swallowed.

P301 + P312: IF

SWALLOWED: Call a

POISON CENTER or

doctor/ physician if

you feel unwell.[1]

Acute aquatic toxicity

(Category 1)
alt text

H400: Very toxic to

aquatic life.

P273: Avoid release to

the environment.[1]

Chronic aquatic

toxicity (Category 1)
alt text

H410: Very toxic to

aquatic life with long

lasting effects.

P391: Collect spillage.

[1]

Storage Conditions: Store at -20°C (powder) or -80°C (in solvent). Keep container tightly

sealed in a cool, well-ventilated area, away from direct sunlight and sources of ignition[1].

Experimental Protocol: KIO-301 Disposal Procedure
This protocol outlines the step-by-step process for the safe disposal of KIO-301 waste,

including contaminated materials.

1. Personal Protective Equipment (PPE):

Wear appropriate PPE, including a lab coat, safety glasses with side shields, and chemical-

resistant gloves (e.g., nitrile).

2. Waste Segregation and Collection:

Solid Waste:

Collect all solid KIO-301 waste, including unused or expired powder, contaminated

personal protective equipment (gloves, weigh boats, etc.), and empty containers.

Place all solid waste into a clearly labeled, sealable hazardous waste container. The label

should include "Hazardous Waste," "KIO-301," and the associated hazard symbols
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(harmful, environmental hazard).

Liquid Waste:

Collect all liquid waste containing KIO-301, such as solutions or solvent rinses.

Use a dedicated, leak-proof, and clearly labeled hazardous waste container for liquid

waste. The label should include "Hazardous Waste," "KIO-301," the solvent(s) used, and

the appropriate hazard symbols.

Do not mix KIO-301 waste with other incompatible waste streams. KIO-301 is

incompatible with strong acids/alkalis and strong oxidizing/reducing agents.

3. Spill Management:

In case of a spill, avoid dust and aerosol formation.

For small spills, carefully collect the spilled material using an absorbent material (e.g., spill

pads, vermiculite) and place it in the designated solid hazardous waste container.

Wash the spill area thoroughly with soap and water, and collect the cleaning materials as

hazardous waste.

Ensure the area is well-ventilated.

4. Final Disposal:

All containers of KIO-301 waste must be disposed of through an approved waste disposal

plant.

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup and disposal of the hazardous waste.

Provide the EHS office with a completed hazardous waste manifest, accurately describing

the contents of the waste containers.

Disposal Workflow Diagram
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The following diagram illustrates the logical steps for the proper disposal of KIO-301.
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Caption: KIO-301 Disposal Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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